Cas no 6284-03-3 (5-methyl-5-nitro-2-nonyl-1,3-dioxane)

• Product name: 5-methyl-5-nitro-2-nonyl-1,3-dioxane
• CAS No: 6284-03-3
• MF: C₁₄H₂₇NO₄
• MW: 273.36848
• CID: 1640767
• PubChem ID: 222010

5-methyl-5-nitro-2-nonyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-nitro-2-nonyl-1,3-dioxane
• NSC7156
• AC1L5B5Q
• AC1Q1WT4
• CTK5B6309
• NSC-7156
• AR-1G8960
• AG-J-56935
• NSC7156; AC1L5B5Q; AC1Q1WT4; CTK5B6309; NSC-7156; AR-1G8960; AG-J-56935;
• 6284-03-3
• DTXSID10278410

• Inchi： InChI=1S/C14H27NO4/c1-3-4-5-6-7-8-9-10-13-18-11-14(2,12-19-13)15(16)17/h13H,3-12H2,1-2H3
• InChI Key： CJWLFEFZUASAAL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1OCC(CO1)(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.19411
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 61.6